N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine

• IUPAC Name: N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine
• InChI: InChI=1S/C15H15F3N4O/c16-15(17,18)12-7-13(20-8-10-3-6-23-9-10)22-14(21-12)11-1-4-19-5-2-11/h1-2,4-5,7,10H,3,6,8-9H2,(H,20,21,22)
• InChI Key: NVHFAVZMIQMAAR-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1CNC2=NC(=NC(=C2)C(F)(F)F)C3=CC=NC=C3
• Molecular Formula: C15H15F3N4O
• Molecular Weight: 324.30 g/mol

Description

N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound has been studied extensively for its ability to modulate various biological pathways, making it a promising candidate for the development of new drugs. In

Mechanism of Action

The mechanism of action of N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine involves the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit PI3K, Akt, mTOR, and JAK2, all of which are involved in cell growth and survival. By inhibiting these pathways, N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine can induce apoptosis and inhibit cell proliferation, making it a potential anticancer agent. Additionally, this compound has been shown to modulate the activity of various transcription factors, such as NF-κB and STAT3, which are involved in inflammation and immune responses.
Biochemical and Physiological Effects:
N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth and proliferation of cancer cells, induce apoptosis, and modulate immune responses. In vivo studies have shown that N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine can inhibit tumor growth and metastasis, reduce inflammation, and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine is its ability to modulate multiple biological pathways, making it a versatile compound for studying various cellular processes. Additionally, this compound has been shown to have low toxicity in animal models, making it a promising candidate for further development as a therapeutic agent. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine. One area of focus is the development of new formulations that can improve the solubility and bioavailability of this compound. Additionally, further studies are needed to elucidate the precise mechanism of action of N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine and its effects on various biological pathways. Finally, preclinical studies are needed to evaluate the safety and efficacy of this compound in animal models, with the ultimate goal of developing new drugs for the treatment of cancer, autoimmune disorders, and neurodegenerative diseases.

Synthesis Methods

The synthesis of N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine involves the reaction of 2-chloro-6-(trifluoromethyl)pyrimidin-4-amine with 3-hydroxymethyl oxolane and 4-cyanopyridine in the presence of a base. The reaction proceeds through a series of steps, including nucleophilic substitution, cyclization, and dehydration, to yield the final product. This synthesis method has been optimized to produce high yields of pure compound, making it suitable for large-scale production.

Scientific Research Applications

N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine has been studied extensively for its potential as a therapeutic agent. This compound has been shown to modulate various biological pathways, including the PI3K/Akt/mTOR pathway, the MAPK pathway, and the JAK/STAT pathway. These pathways are involved in a wide range of cellular processes, including cell growth, proliferation, differentiation, and survival. By modulating these pathways, N-(oxolan-3-ylmethyl)-2-pyridin-4-yl-6-(trifluoromethyl)pyrimidin-4-amine has the potential to treat a variety of diseases, including cancer, autoimmune disorders, and neurodegenerative diseases.